Cas no 935293-70-2 ((4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al)

• Product Name: (4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al
• CAS No: 935293-70-2
• MF: C₂₀H₂₈O₄
• MW: 332.433926582336
• CID: 2003372
• PubChem ID: 15984088
• Update Time: 2025-04-21

(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Chemical and Physical Properties

Names and Identifiers

• (4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al
• (4->2)-abeo-16(RS)-2,13Z-clerodadien-15,16-olide-3-al
• (4->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
• (4->2)-abeo-16(R
• 935293-70-2
• CHEMBL223802
• AKOS040761126
• (3aR,6R,7S,7aR)-7-[2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-3,3a,6,7-tetramethyl-4,5,6,7a-tetrahydro-1H-indene-2-carbaldehyde
• (4-->2)-Abeo-16-hydroxycleroda-2,13-dien-15,16-olide-3-al
• (3aR,6R,7S,7aR)-7-(2-(2-Hydroxy-5-oxo-2,5-dihydrofuran-3-yl)ethyl)-3,3a,6,7-tetramethyl-3a,4,5,6,7,7a-hexahydro-1H-indene-2-carbaldehyde
• DTXSID401349671
• CS-0158850

• Inchi： 1S/C20H28O4/c1-12-5-7-20(4)13(2)15(11-21)9-16(20)19(12,3)8-6-14-10-17(22)24-18(14)23/h10-12,16,18,23H,5-9H2,1-4H3/t12-,16-,18?,19+,20+/m1/s1
• InChI Key： NZIQEPLIKSMSRT-XLBPYVILSA-N
• SMILES： O=CC1=C(C)[C@]2(C)CC[C@@H](C)[C@](C)(CCC3=CC(=O)OC3O)[C@H]2C1

Computed Properties

• Exact Mass: 332.19875937g/mol
• Monoisotopic Mass: 332.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Oil

(4->2)-abeo-16(R and S)-2,13Z-kolavadien-16,15-olide-3-al Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones